4-chloro-3-fluorophenyl fluoranesulfonate
Overview
Description
4-Chloro-3-fluorophenyl fluoranesulfonate (CFFS) is an organofluorine compound that has gained much attention in recent years due to its potential applications in scientific research. It is a highly versatile compound that can be used in a variety of experiments and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
4-chloro-3-fluorophenyl fluoranesulfonate has been used in a variety of scientific research experiments, including studies of the effects of organofluorine compounds on the environment, biochemistry, and physiology. It has also been used in studies of the effects of organofluorine compounds on the behavior of animals, as well as in studies of the effects of organofluorine compounds on the development of cancer cells.
Mechanism of Action
The mechanism of action of 4-chloro-3-fluorophenyl fluoranesulfonate is not fully understood, but it is believed to act by binding to certain receptors in the body and altering their activity. It is also believed to interact with certain enzymes, which can lead to changes in the biochemical pathways of the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on the activity of certain enzymes, which can lead to changes in the biochemical pathways of the body. It has also been found to have an inhibitory effect on the growth of certain types of cancer cells, as well as an inhibitory effect on the behavior of certain animals.
Advantages and Limitations for Lab Experiments
The use of 4-chloro-3-fluorophenyl fluoranesulfonate in laboratory experiments has several advantages. It is a relatively inexpensive compound that is easy to synthesize, and it is relatively stable in a variety of conditions. Additionally, it is a highly versatile compound that can be used in a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it is not soluble in water, so it must be used in a solvent such as dichloromethane. Additionally, it has a relatively low solubility in organic solvents, so it must be used at low concentrations.
Future Directions
The potential future directions for 4-chloro-3-fluorophenyl fluoranesulfonate are numerous. One potential direction is to further explore its potential applications in scientific research, such as in studies of the effects of organofluorine compounds on the environment, biochemistry, and physiology. Additionally, further research could be conducted to better understand its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential uses of this compound in the treatment of certain diseases, such as cancer. Finally, further research could be conducted to explore the potential uses of this compound in the manufacture of certain products, such as pharmaceuticals.
Synthesis Methods
4-chloro-3-fluorophenyl fluoranesulfonate can be synthesized through a two-step process that involves the reaction of 4-chlorophenol with 4-chloro-3-fluorobenzene sulfonyl chloride in the presence of a base such as potassium carbonate. The reaction of these two molecules produces this compound (this compound). The reaction is performed in a solvent such as dichloromethane and is typically heated to a temperature of around 80°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-3-fluorophenyl fluoranesulfonate involves the reaction of 4-chloro-3-fluoroaniline with fluoranesulfonyl chloride in the presence of a base.", "Starting Materials": [ "4-chloro-3-fluoroaniline", "fluoranesulfonyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add 4-chloro-3-fluoroaniline to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask to deprotonate the amine group", "Add fluoranesulfonyl chloride dropwise to the reaction flask while stirring", "Maintain the reaction mixture at a suitable temperature (e.g. 0-5°C) for several hours", "Quench the reaction with water and extract the product with an organic solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2411245-67-3 |
Molecular Formula |
C6H3ClF2O3S |
Molecular Weight |
228.6 |
Purity |
95 |
Origin of Product |
United States |
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